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Compound of Interest

Compound Name: LIMK1 inhibitor BMS-4

Cat. No.: B2707072 Get Quote

Essential Safety and Handling Guide for LIMK1
Inhibitor BMS-4
This guide provides crucial safety and logistical information for the handling and disposal of the

LIMK1 inhibitor, BMS-4. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals in a laboratory setting.

Chemical and Physical Properties

Property Value

Chemical Name

1-ethyl-3-(5-(6-(4-methoxy-2,6-

dimethylphenyl)-2-(pyrazin-2-yl)pyrimidin-4-

yl)thiazol-2-yl)urea

Molecular Formula C23H23N7O2S

Molecular Weight 461.54 g/mol

Appearance Solid, White to off-white

CAS Number 905298-84-2

Purity ≥99.0%
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Hazard Identification and Personal Protective Equipment
(PPE)
According to the Safety Data Sheet (SDS) provided by MedChemExpress, LIMK1 inhibitor
BMS-4 is not classified as a hazardous substance or mixture.[1] However, adherence to

standard laboratory safety protocols is essential to minimize any potential risks.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles to protect against

accidental splashes.

Hand Protection: Wear standard laboratory gloves (e.g., nitrile or latex) to prevent skin

contact.

Body Protection: A standard laboratory coat should be worn to protect personal clothing.

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing: If working with the solid form, weigh the required amount in a well-ventilated area

or a chemical fume hood to avoid inhalation of any fine particulates.

Dissolving: When preparing solutions, add the solvent to the solid BMS-4. This compound is

soluble in DMSO.

Use in Experiments: Handle the compound in solution with care, avoiding splashes and

aerosols.

Storage: Store the solid compound and any stock solutions in a cool, dry place as

recommended. For long-term storage, keep the powder at -20°C for up to 3 years. In solvent,

store at -80°C for up to 6 months or -20°C for up to 1 month.

Disposal Plan:
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Dispose of waste containing LIMK1 inhibitor BMS-4 in accordance with local, state, and

federal regulations for non-hazardous chemical waste.

Unused Compound: Collect any unused solid BMS-4 in a clearly labeled waste container.

Solutions: Collect solutions containing BMS-4 in a designated, sealed, and clearly labeled

waste container.

Contaminated Materials: Dispose of any materials, such as pipette tips, tubes, and gloves,

that have come into contact with BMS-4 in the appropriate chemical waste stream. Do not

dispose of these materials in general laboratory trash.

Emergency Procedures
In the event of accidental exposure, follow these first aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation develops.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.[1]

Workflow for Safe Handling and Disposal of LIMK1
Inhibitor BMS-4
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Safe Handling and Disposal Workflow for LIMK1 Inhibitor BMS-4

Preparation

Handling

Cleanup & Disposal Storage

1. Prepare Clean Work Area

2. Don Appropriate PPE
(Lab Coat, Gloves, Eye Protection)

3. Weigh Solid Compound
(in ventilated area)

Proceed to Handling

4. Prepare Solution
(add solvent to solid)

5. Perform Experiment

6. Collect All Waste
(solid, liquid, contaminated materials)

After Experiment

9. Store Remaining Compound
(in designated cool, dry place)

If Compound Remains

7. Label Waste Container Clearly

8. Dispose via Chemical Waste Stream
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of LIMK1
inhibitor BMS-4 in a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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